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Compound of Interest

N1-Benzyl-N1-methylethane-1,2-
Compound Name: o
diamine

Cat. No.: B084496

Technical Guide: N1-Benzyl-N1-methylethane-
1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N1-Benzyl-N1-methylethane-1,2-
diamine, a versatile diamine derivative. It covers the essential physicochemical properties, a
detailed experimental protocol for its synthesis, and its application in modern drug discovery,
particularly as a linker in Proteolysis Targeting Chimeras (PROTACS).

Core Molecular Data

N1-Benzyl-N1-methylethane-1,2-diamine is a key building block in organic synthesis. Its
molecular structure and properties are summarized below.

Property Value

Molecular Formula C10H16N2[1][2]
Molecular Weight 164.25 g/mol [1][2]
CAS Number 14165-18-5[1][]
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Applications in Organic Synthesis and Drug
Discovery

N1-Benzyl-N1-methylethane-1,2-diamine serves two primary roles in advanced chemical
synthesis:

e Protecting Group: It is utilized in organic synthesis to protect amino groups. The benzyl
group can be selectively introduced and later removed, facilitating complex molecular
constructions, such as in the synthesis of amino acids.

o« PROTAC Linker: In the rapidly evolving field of targeted protein degradation, this molecule is
employed as a linker for the synthesis of PROTACSs.[2] PROTACSs are heterobifunctional
molecules that recruit a target protein to an E3 ubiquitin ligase, leading to the target's
degradation through the cell's ubiquitin-proteasome system.

The role of N1-Benzyl-N1-methylethane-1,2-diamine as a PROTAC linker is conceptually
illustrated in the workflow below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N1-Benzyl-N1-methylethane-1,2-diamine molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084496#n1-benzyl-n1-methylethane-1-2-diamine-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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